3-Bromo-2-iodoquinoline

• IUPAC Name: 3-bromo-2-iodoquinoline
• InChI: InChI=1S/C9H5BrIN/c10-7-5-6-3-1-2-4-8(6)12-9(7)11/h1-5H
• InChI Key: JOMFAVRBFOBWQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=N2)I)Br
• Molecular Formula: C9H5BrIN
• DSSTOX Substance ID: DTXSID10708025
• Molecular Weight: 333.95 g/mol
• CAS RN: 898559-23-4

Description

3-Bromo-2-iodoquinoline is an organic compound with the empirical formula C9H5BrIN and a molecular weight of 333.95. It is a halogenated heterocycle.

Synthesis Analysis

The synthesis of quinoline derivatives, including this compound, has been reported in various studies. Classical methods such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are commonly used. Other methods include transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring fused with a pyridine moiety. The SMILES string representation of the molecule is Brc1cc2ccccc2nc1I.

Chemical Reactions Analysis

Quinoline derivatives, including this compound, have been synthesized through various chemical reactions. For example, the Combes/Conrad–Limpach reaction involves the condensation of a primary aryl amine with a 1,3-diketone or β-keto-aldehyde or 1,3-dialdehyde, giving an enamine intermediate which is further heated in a strong acid, and later cyclodehydration to afford quinoline.

Physical And Chemical Properties Analysis

This compound is a solid with a melting point of 117-123 °C. Its density is predicted to be 2.154±0.06 g/cm3.

Scientific Research Applications

Synthesis of Biologically Active Compounds

3-Bromo-2-iodoquinoline is a valuable intermediate in synthesizing a variety of biologically active compounds. For instance, it has been utilized in the synthesis of GSK2126458, a compound with significant biological activity. The synthesis involves several steps, including cyclization and substitution reactions, underlining its importance in complex chemical syntheses (Wang et al., 2015).

Development of Novel Synthetic Approaches

The compound plays a critical role in developing new synthetic methods for creating quinoline derivatives. A study demonstrated a highly facile, single-step synthetic approach to developing 3-iodoquinolines, showcasing the compound's utility in streamlining complex chemical syntheses (Yaragorla et al., 2017).

Exploring Regioselective Synthesis

This compound is also significant in regioselective synthesis, allowing for the creation of highly substituted 3-iodoquinolines with various alkyl and aryl moieties. This aspect is crucial for synthesizing specific, functionalized quinolines used in further chemical transformations and potential pharmaceutical applications (Ali et al., 2011).

Contribution to Antitumor Research

Another notable application is in antitumor research. The synthesis and chemical transformation of 3-bromo and 3-iodo derivatives of quinoline have been explored for their preliminary antitumor activities. This research area highlights the compound's potential in developing new anticancer agents (Mphahlele et al., 2006).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3. The hazard statements associated with it are H302, H315, H318, and H335.

Future Directions

Functionalization of quinoline at different positions has allowed for varying pharmacological activities of its derivative. Future research may focus on synthesizing functionalized quinoline derivatives, including hybrids that have moieties with predetermined activities bound to the quinoline moiety. This could be of interest in synthesizing drug candidates with dual modes of action, overcoming toxicity, and resistance.

Mechanism of Action

Target of Action

This compound belongs to the quinoline family, which is known for its versatile applications in the fields of industrial and synthetic organic chemistry . Quinolines play a major role in medicinal chemistry, often serving as a scaffold for drug discovery . .

Mode of Action

The mode of action of 3-Bromo-2-iodoquinoline is not explicitly reported in the available literature. As a quinoline derivative, it may share similar chemical properties and interactions with its targets. Quinoline is a weak tertiary base and can form salts with acids. It exhibits similar reactions to pyridine and benzene and can also participate in both electrophilic and nucleophilic substitution reactions . These properties may influence the interaction of this compound with its targets.